2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(3-phenoxyphenyl)methyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C19H24N2O2/c22-14-13-20-9-11-21(12-10-20)16-17-5-4-8-19(15-17)23-18-6-2-1-3-7-18/h1-8,15,22H,9-14,16H2
• InChI Key: AMSDNFIZMJCGQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol, also known as PBPE, is a chemical compound that belongs to the family of piperazine derivatives. PBPE has been extensively studied for its potential applications in the field of medicinal chemistry. In

Mechanism of Action

The exact mechanism of action of 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol is not fully understood. However, it is thought to act as a partial agonist at the dopamine D4 receptor and a serotonin 5-HT1A receptor agonist. 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has also been shown to inhibit the reuptake of dopamine and serotonin, leading to increased levels of these neurotransmitters in the brain.
Biochemical and Physiological Effects:
2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has been shown to have a range of biochemical and physiological effects. It has been shown to increase levels of dopamine and serotonin in the brain, leading to anxiolytic, antidepressant, and antipsychotic effects. 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has several advantages for lab experiments. It is readily available and relatively easy to synthesize. It has also been extensively studied in animal models, making it a well-established research tool. However, there are some limitations to the use of 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol. One area of interest is its potential use in the treatment of neurological and psychiatric disorders. Further studies are needed to establish its safety and efficacy in humans. Another potential area of research is its use as a radioligand for imaging the dopamine D4 receptor in the brain. This could provide valuable insights into the role of this receptor in various neurological and psychiatric disorders. Finally, further studies are needed to better understand the mechanism of action of 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol and its effects on various neurotransmitters in the brain.

Synthesis Methods

The synthesis of 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol involves the reaction of 3-phenoxybenzyl chloride with piperazine in the presence of sodium hydroxide and ethanol. The resulting product is then reduced with sodium borohydride to obtain 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol. The yield of 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol is typically around 70-80%.

Scientific Research Applications

2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has been studied for its potential applications in the treatment of various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 2-[4-(3-phenoxybenzyl)-1-piperazinyl]ethanol has also been investigated for its potential use as a radioligand for imaging the dopamine D4 receptor in the brain.